Cas no 30161-13-8 ( )

• Product Name: &nbsp
• CAS No: 30161-13-8
• MF: C₁₉H₁₄O₂S
• MW: 306.378263950348
• CID: 915943
• PubChem ID: 233515
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(8-methylnaphtho[7,6-b][1]benzothiol-7-yl)acetic acid
• (8-methylbenzo[b]naphtho[2,3-d]thiophen-7-yl)acetic acid
• (8-methyl-benzo[b]naphtho[2,3-d]thiophen-7-yl)-acetic acid
• AC1L5Q7I
• AC1Q5VN8
• AG-K-00087
• AR-1A7227
• CTK4G4592
• KST-1A4113
• NSC32087
• DTXSID00283553
• NSC-32087
• 30161-13-8
•  

• Inchi： 1S/C19H14O2S/c1-11-6-7-12-8-16-13-4-2-3-5-17(13)22-18(16)9-15(12)14(11)10-19(20)21/h2-9H,10H2,1H3,(H,20,21)
• InChI Key： DAOWWCXRVAOWKO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C3C=CC(C)=C(CC(=O)O)C3=CC1=2

Computed Properties

• Exact Mass: 306.07152
• Monoisotopic Mass: 306.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3
• LogP: 5.14320